Cas no 2580189-54-2 (tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate)

• Product Name: tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate
• CAS No: 2580189-54-2
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5658979
• PubChem ID: 165893086
• Update Time: 2025-05-25

tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[5-(aminomethyl)-1,2-oxazol-3-yl]propanoate
• EN300-27728297
• 2580189-54-2
• tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate

• Inchi： 1S/C11H18N2O3/c1-11(2,3)15-10(14)5-4-8-6-9(7-12)16-13-8/h6H,4-5,7,12H2,1-3H3
• InChI Key： QUKQGBBJWVTCOE-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=C(CN)ON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.4Ų

Additional information on tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate

Introduction to Tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate (CAS No. 2580189-54-2)

Tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate, identified by its Chemical Abstracts Service (CAS) number 2580189-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and utility in medicinal chemistry. The structural framework of tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate incorporates several functional groups that contribute to its unique chemical properties and potential applications in drug development.

The molecular structure of this compound features a tert-butyl group attached to a 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate moiety. The tert-butyl group, characterized by its steric hindrance and lipophilic nature, can influence the compound's solubility and metabolic stability, making it a valuable substituent in pharmaceutical design. On the other hand, the 1,2-oxazol-3-ylpropanoate part introduces an oxazole ring, which is a five-membered heterocycle containing an oxygen and a nitrogen atom. This ring system is well-documented for its role in various biological processes and has been extensively studied for its potential as a pharmacophore.

One of the most compelling aspects of tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate is its aminomethyl substituent. The presence of an amino group (-NH₂) connected to a methylene (-CH₂-) chain provides opportunities for further functionalization and interaction with biological targets. Aminomethyl groups are frequently employed in medicinal chemistry due to their ability to form hydrogen bonds and participate in coordination chemistry, enhancing binding affinity and selectivity in drug candidates.

Recent advancements in the field of drug discovery have highlighted the importance of oxazole derivatives as scaffolds for novel therapeutic agents. The 1,2-oxazol-3-ylpropanoate moiety in this compound offers a versatile platform for designing molecules with enhanced pharmacological properties. For instance, studies have demonstrated that oxazole-containing compounds exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune diseases.

The tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate structure also presents opportunities for exploring prodrug strategies. The tert-butyl group can serve as a protective moiety that maskes the reactivity of the molecule until it reaches its target site within the body. This approach can improve bioavailability and reduce unwanted side effects. Additionally, the amine functionality can be exploited for covalent bonding with biological targets, leading to more durable interactions and improved therapeutic efficacy.

In vitro studies have begun to unravel the potential of tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylpropanoate as a lead compound for drug development. Initial experiments suggest that this compound exhibits moderate activity against certain enzymes associated with cancer cell proliferation. The oxazole ring interacts with key residues in the active site of these enzymes, inhibiting their function and potentially slowing down tumor growth. Furthermore, the presence of multiple functional groups allows for fine-tuning of the molecule's properties through structural modifications.

The synthesis of tert-butyl 3-5-(aminomethyl)-1,2-oxazol-3-ylopropanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxazole core efficiently. These methods ensure high yields and purity, which are critical for pharmaceutical applications. Additionally, green chemistry principles have been integrated into the synthetic route to minimize waste and environmental impact.

The pharmacokinetic profile of tert-butyl 3-(5-amino methyl)-1(2H) oxazole propionate CAS NO2580189 -54 - 2 is another area of active investigation. Researchers are exploring how different functional groups influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary data indicate that this compound has favorable solubility characteristics suitable for oral administration. However, further studies are needed to assess its metabolic stability and potential interactions with cytochrome P450 enzymes.

Future directions in the study of tert-butyl 3(5 amino methyl) -1(2H) oxazole propionate CAS NO2580189 -54 - 2 include exploring its role in combination therapies. By pairing this compound with other drugs that target different pathways within cancer cells or inflammatory responses; researchers hope to achieve synergistic effects that enhance treatment outcomes while reducing side effects from individual agents alone